2-Chloro-3,6-dihydroxybenzaldehyde

• Molecular Formula: C7H5ClO3
• Molecular Weight: 172.56 g/mol
• IUPAC Name: 2-chloro-3,6-dihydroxybenzaldehyde
• InChI: InChI=1S/C7H5ClO3/c8-7-4(3-9)5(10)1-2-6(7)11/h1-3,10-11H
• InChI Key: SHBMEDRRMJULPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)C=O)Cl)O

Description

2-Chloro-3,6-dihydroxybenzaldehyde is a useful research compound. Its molecular formula is C7H5ClO3 and its molecular weight is 172.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-dihydroxy-benzaldehyde (100 g, 0.725 mol) was dissolved in MeCN (1L). To the solution was added NCS(N-chlorosuccinimide, 106 g, 1.1 eq) in batches under N2 protection. After addition completed, the mixture was stirred at room temperature overnight. TLC monitored the reaction. After the reaction completed, NaHSO3(38%, 500 mL) was added to the mixture, then extracted with ethyl acetate (3×600 mL) The organic layer was washed with water (2×600 mL) and brine (600 mL), dried over anhydrous MgSO4, concentrated to give a crude product, which was recrystallized to give the desired product 7A (25.6 g, 20.5% yield), as a yellow solid.